Cas no 59157-97-0 (Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[6-(1,1-dimethylethyl)-)

• Product Name: Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[6-(1,1-dimethylethyl)-
• CAS No: 59157-97-0
• MF: C₂₆H₂₆N₂O₂S
• MW: 430.561845302582
• CID: 1612537
• PubChem ID: 4243112
• Update Time: 2025-04-21

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[6-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-2-[5-(6-tert-butyl-1,3-benzoxazol-2-yl)thiophen-2-yl]-1,3-benzoxazole
• SCHEMBL14000533
• Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[6-(1,1-dimethylethyl)-
• AKOS024326184
• DTXSID30401147
• 6-TERT-BUTYL-2-[5-(6-TERT-BUTYL-1,3-BENZOXAZOL-2-YL)-2-THIENYL]-1,3-BENZOXAZOLE
• 59157-97-0

• Inchi： 1S/C26H26N2O2S/c1-25(2,3)15-7-9-17-19(13-15)29-23(27-17)21-11-12-22(31-21)24-28-18-10-8-16(26(4,5)6)14-20(18)30-24/h7-14H,1-6H3
• InChI Key： XGGQZYWYJSARPO-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=NC2=CC=C(C=C2O1)C(C)(C)C)C1=NC2=CC=C(C=C2O1)C(C)(C)C

Computed Properties

• Exact Mass: 430.17168
• Monoisotopic Mass: 430.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 52.06